Cas no 15291-66-4 (3,5,7-trimethyladamantane-1-carboxylic Acid)

• Product Name: 3,5,7-trimethyladamantane-1-carboxylic Acid
• CAS No: 15291-66-4
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• MDL: MFCD00187581
• CID: 120901
• PubChem ID: 2802268
• Update Time: 2025-04-18

3,5,7-trimethyladamantane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3,5,7-trimethyl-
• 3,5,7-Trimethyladamantane-1-carboxylic acid
• 1,3,5-Trimethyladamantane-7-carboxylic acid
• 3,5,7-trimethyl-1-adamantanecarboxylic acid
• 3,5,8-trimethyladamantanecarboxylic acid
• AC1MCX66
• Ambap
• CTK0H1961
• Maybridge4_000576
• Oprea1_014931
• SBB042347
• SureCN301039
• DHIIUPVOLLOORM-UHFFFAOYSA-N
• 3,5,7-trimethyl adamantane-1-carboxylic acid
• HMS1522K04
• LS-04309
• CHEMBL4520997
• EN300-141232
• W-205735
• IDI1_031158
• SR-01000389798
• CCG-236124
• Z56754365
• SCHEMBL301039
• DTXSID80384350
• BRD-K57291361-001-01-3
• NCGC00177431-01
• SR-01000389798-1
• AKOS000270698
• FT-0614423
• 15291-66-4
• CS-0308929
• MFCD00187581
• 3,5,7-trimethyltricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid
• G20830
• 3,5,7-TRIMETHYLADAMANTANE-1-CARBOXYLICACID
• DB-043163
• tricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid, 3,5,7-trimethyl-
• ALBB-013716
• 3,5,7-trimethyladamantane-1-carboxylic Acid

• MDL： MFCD00187581
• Inchi： 1S/C14H22O2/c1-11-4-12(2)6-13(3,5-11)9-14(7-11,8-12)10(15)16/h4-9H2,1-3H3,(H,15,16)
• InChI Key： DHIIUPVOLLOORM-UHFFFAOYSA-N
• SMILES： OC(C12CC3(C)CC(C)(C1)CC(C)(C2)C3)=O

Computed Properties

• Exact Mass: 222.16206
• Monoisotopic Mass: 222.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.165
• Boiling Point: 334.8°Cat760mmHg
• Flash Point: 159.9°C
• Refractive Index: 1.564
• PSA: 37.3
• LogP: 3.45770

3,5,7-trimethyladamantane-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids